![molecular formula C21H11ClFN3OS B4728210 N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide](/img/structure/B4728210.png)
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide
Overview
Description
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide, commonly known as BFA-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. BFA-1 is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of certain enzymes, making it a valuable tool for studying various biological processes.
Mechanism of Action
BFA-1 works by selectively inhibiting the activity of certain enzymes, including the PI3K class III complex. This inhibition leads to the induction of autophagy in cells, which can help researchers better understand the role of autophagy in various biological processes.
Biochemical and Physiological Effects:
BFA-1 has been shown to have a number of biochemical and physiological effects in cells. In addition to inducing autophagy, BFA-1 has also been shown to inhibit the activity of other enzymes, including the mTOR complex. This inhibition can lead to a decrease in protein synthesis and cell growth, making BFA-1 a valuable tool for studying the regulation of these processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BFA-1 in lab experiments is its selectivity. BFA-1 has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying specific biological processes. However, one limitation of using BFA-1 is its potential toxicity. BFA-1 has been shown to have cytotoxic effects in some cell types, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research involving BFA-1. One area of interest is the development of new inhibitors that can selectively target other enzymes involved in autophagy and other biological processes. Additionally, researchers are interested in exploring the potential therapeutic applications of BFA-1 and other small molecule inhibitors in the treatment of various diseases, including cancer and neurodegenerative disorders. Finally, there is a need for further research into the potential toxic effects of BFA-1 and other small molecule inhibitors, as well as the development of new methods for delivering these compounds to cells.
Scientific Research Applications
BFA-1 has been widely used in scientific research due to its ability to selectively inhibit the activity of certain enzymes. One area of research where BFA-1 has shown promise is in the study of autophagy, a cellular process that plays a critical role in maintaining cellular homeostasis. BFA-1 has been shown to inhibit the activity of the PI3K class III complex, which is involved in the regulation of autophagy. This inhibition has been shown to induce autophagy in cells, making BFA-1 a valuable tool for studying the role of autophagy in various biological processes.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-4-cyano-2-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H11ClFN3OS/c22-16-10-13(25-20(27)15-7-5-12(11-24)9-17(15)23)6-8-14(16)21-26-18-3-1-2-4-19(18)28-21/h1-10H,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUTAXHPAFMXULE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C4=C(C=C(C=C4)C#N)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H11ClFN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.